Cas no 2361655-69-6 (N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide)

• Product Name: N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide
• CAS No: 2361655-69-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5413750
• PubChem ID: 139021120
• Update Time: 2025-06-11

N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-1-benzofuran-7-yl)prop-2-enamide
• 2361655-69-6
• EN300-26591001
• Z2738282694
• N-(2,3-Dihydro-7-benzofuranyl)-2-propenamide
• N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide

• Inchi： 1S/C11H11NO2/c1-2-10(13)12-9-5-3-4-8-6-7-14-11(8)9/h2-5H,1,6-7H2,(H,12,13)
• InChI Key： ZAIHJURBNWYSAE-UHFFFAOYSA-N
• SMILES： C(NC1=C2OCCC2=CC=C1)(=O)C=C

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 377.1±42.0 °C(Predicted)
• pka: 13.01±0.20(Predicted)

Additional information on N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide

N-(2,3-Dihydro-1-Benzofuran-7-Yl)Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No 2361655-69-6, commonly referred to as N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of benzofuran, a heterocyclic aromatic compound, and its structure incorporates a propenamide group, which adds to its unique chemical properties. Recent studies have highlighted its potential applications in drug development and material science.

Benzofuran derivatives are known for their versatile biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide compound is no exception to this trend. Researchers have explored its ability to inhibit specific enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could serve as a lead molecule for developing treatments for Alzheimer's disease and related conditions.

One of the most recent advancements in the study of this compound involves its synthesis and structural characterization. Scientists have developed efficient methods to synthesize N-(2,3-dihydro-1-benzofuran-7-yl)prop-2-enamide using microwave-assisted reactions. These methods not only improve the yield but also reduce the reaction time significantly compared to traditional techniques. Such innovations are crucial for scaling up production and making the compound more accessible for further research.

In addition to its pharmacological applications, N-(2,3-dihydro-1-benzofuran-7-Yl)Propenamide has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led researchers to explore its potential in creating new materials for catalysis and sensing applications. For instance, studies have demonstrated that the compound can act as a selective sensor for heavy metal ions in aqueous solutions.

The structural integrity of N-(2,3-dihydrobenzofuran-Yl)Propenamide plays a pivotal role in its functionality. The benzofuran ring provides aromatic stability, while the propenamide group introduces flexibility and reactivity. This combination makes the compound highly versatile in various chemical environments. Recent computational studies have further elucidated the electronic properties of this molecule, providing insights into its reactivity and potential interactions with biological systems.

Moreover, the environmental impact of synthesizing N-(Benzofuran-Yl)Propenamide has been a topic of interest among researchers. Green chemistry approaches have been implemented to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, N-(2,3-Dihydrobenzofuran-Yl)Propenamide (CAS No 2361655-69-) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure and versatile properties make it an invaluable subject for ongoing research and development.